Bequinostatin C
Bequinostatin C
Bequinostatin C is a member of tetracenes and a quinone.
Bequinostatin C is a natural product found in Streptomyces with data available.
Bequinostatin C is a natural product found in Streptomyces with data available.
Brand Name:
Vulcanchem
CAS No.:
152175-74-1
VCID:
VC21157139
InChI:
InChI=1S/C28H22O8/c1-2-3-4-5-12-8-13-6-7-15-16(20(13)26(33)21(12)28(35)36)11-18-23(25(15)32)27(34)22-17(24(18)31)9-14(29)10-19(22)30/h6-11,29-30,32-33H,2-5H2,1H3,(H,35,36)
SMILES:
CCCCCC1=C(C(=C2C(=C1)C=CC3=C(C4=C(C=C32)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)C(=O)O
Molecular Formula:
C28H22O8
Molecular Weight:
486.5 g/mol
Bequinostatin C
CAS No.: 152175-74-1
Cat. No.: VC21157139
Molecular Formula: C28H22O8
Molecular Weight: 486.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bequinostatin C is a member of tetracenes and a quinone. Bequinostatin C is a natural product found in Streptomyces with data available. |
|---|---|
| CAS No. | 152175-74-1 |
| Molecular Formula | C28H22O8 |
| Molecular Weight | 486.5 g/mol |
| IUPAC Name | 1,7,9,11-tetrahydroxy-8,13-dioxo-3-pentylbenzo[a]tetracene-2-carboxylic acid |
| Standard InChI | InChI=1S/C28H22O8/c1-2-3-4-5-12-8-13-6-7-15-16(20(13)26(33)21(12)28(35)36)11-18-23(25(15)32)27(34)22-17(24(18)31)9-14(29)10-19(22)30/h6-11,29-30,32-33H,2-5H2,1H3,(H,35,36) |
| Standard InChI Key | NJGDHHRUAFIFFQ-UHFFFAOYSA-N |
| SMILES | CCCCCC1=C(C(=C2C(=C1)C=CC3=C(C4=C(C=C32)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)C(=O)O |
| Canonical SMILES | CCCCCC1=C(C(=C2C(=C1)C=CC3=C(C4=C(C=C32)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)C(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator